BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 1: Core Chemical Identity and
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-5-cyanobenzoic acid
CAS No.: 89891-83-8
Cat. No.: B1590938

Get Quote

. J

2-Chloro-5-cyanobenzoic acid is an aromatic compound characterized by a benzoic acid core
substituted with a chlorine atom at the 2-position and a nitrile group at the 5-position.[1] This
specific arrangement of functional groups imparts a unique reactivity profile, making it a
valuable building block in organic synthesis.

Nomenclature and Identifiers

* |[UPAC Name: 2-chloro-5-cyanobenzoic acid[1]

CAS Number: 89891-83-8[1][2]

Molecular Formula: CsHaCINO2[1][3]

Canonical SMILES: C1=CC(=C(C=C1C#N)C(=0)O)CI[1]

InChlKey: OZNRIPYVSBAJLX-UHFFFAOYSA-N[1][2]

Physicochemical Data Summary
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The physical and chemical properties of 2-Chloro-5-cyanobenzoic acid are critical for its
handling, storage, and application in synthetic chemistry. The data below has been compiled
from various chemical databases and literature sources.

Property Value Source(s)
Molecular Weight 181.57 g/mol [1]
Appearance White to Yellow Solid [2]

Exact Mass 180.9930561 Da [1]
Topological Polar Surface Area  61.1 A2 [1]

Purity Typically 295% [2][4]

Sealed in dry, room
Storage o [2]
temperature conditions

While specific data on melting point and solubility is not consistently available, related
compounds offer valuable insights. For instance, 2-chlorobenzoic acid has limited water
solubility, and cyanobenzoic acid derivatives show slight solubility in methanol and dimethyl
sulfoxide (DMSO).[5] The predicted density for 2-Chloro-5-cyanobenzoic acid is
approximately 1.48 g/cm3.[5]

Section 2: Synthesis and Chemical Reactivity

The synthesis of 2-Chloro-5-cyanobenzoic acid often involves multi-step procedures starting
from more common precursors. A well-documented route is the Sandmeyer reaction, which
leverages the transformation of an amino group into a nitrile via a diazonium salt intermediate.

Representative Synthesis: The Sandmeyer Reaction

A common and effective method for introducing the cyano group onto the aromatic ring is
through the diazotization of an amino precursor followed by cyanation. The synthesis starts
with 5-amino-2-chlorobenzoic acid.

Causality of Experimental Choices:
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o Diazotization at Low Temperature (0-5 °C): The reaction of the primary aromatic amine with
sodium nitrite (NaNO3z) and a strong acid (like HCI) must be conducted at low temperatures.
This is because the resulting diazonium salt is unstable and can decompose at higher

temperatures, significantly reducing the yield.

o Copper(l) Cyanide Catalyst: The diazonium salt is then treated with a copper(l) cyanide
source. The copper(l) ion is crucial as it facilitates the displacement of the diazonium group
(N2) by the cyanide ion (CN~) through a single-electron transfer mechanism.

A detailed protocol for this synthesis is provided in Section 6.

Diazotization

N?Q_?;SCI Diazonium Salt Intermediate @ Sandmeyer Reaction 2-Chloro-5-cyanobenzoic acid
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Caption: General workflow illustrating the use as a synthetic intermediate.

Section 5: Safety and Handling

2-Chloro-5-cyanobenzoic acid is classified as a hazardous substance and requires careful
handling to minimize exposure.

GHS Hazard Identification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following warnings for this compound:[1][2]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Recommended Safety Protocols

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (chemical safety goggles). [6][7]* Handling: Use only in a well-ventilated
area, preferably within a chemical fume hood. Avoid breathing dust. Avoid contact with skin,
eyes, and clothing. Wash hands thoroughly after handling. [6][7]* Storage: Keep the
container tightly closed in a dry, cool, and well-ventilated place. [2][7]* First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention. [6] * Skin: Wash off
immediately with plenty of soap and water. If skin irritation occurs, seek medical advice. [6]
* Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention. [6] * Ingestion: Clean mouth with water and seek medical attention. [6]
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Section 6: Experimental Protocol: Synthesis from 5-
Amino-2-chlorobenzoic Acid

This protocol details the synthesis of 2-Chloro-5-cyanobenzoic acid based on the Sandmeyer
reaction. [3] Objective: To synthesize 2-Chloro-5-cyanobenzoic acid from 5-amino-2-
chlorobenzoic acid.

Materials:

e 5-amino-2-chlorobenzoic acid

e Sodium nitrite (NaNO2)

» Concentrated Hydrochloric acid (HCI)

¢ Potassium cyanide (KCN) - EXTREME CAUTION REQUIRED
o Copper(l) cyanide (CuCN) or Copper sulfate (CuSOa) to prepare the catalyst in situ.
o Ethyl acetate (EtOAC)

e Sodium sulfate (anhydrous)

» Deionized water

e |ce

Procedure:

e Preparation of the Diazonium Salt: a. In a flask equipped with a magnetic stirrer, dissolve 5.0
g of 5-amino-2-chlorobenzoic acid in 40 mL of water and 10 mL of concentrated HCI. b. Cool
the mixture to 0 °C in an ice bath. c. Slowly add a pre-cooled aqueous solution of 2.21 g of
NaNO:z in 10 mL of water dropwise, ensuring the temperature remains below 5 °C. d. Stir the
resulting mixture for 1 hour at this temperature to ensure complete formation of the
diazonium salt.
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e Preparation of the Cyanation Reagent: a. (Perform in a well-ventilated fume hood with
extreme caution). Prepare a solution of potassium copper tetracyanide by mixing an
agueous solution of 10 g KCN in 18 mL water with an aqueous solution of 7 g copper sulfate
in 12 mL water. b. Stir this mixture for 1 hour at 50 °C.

e Sandmeyer Reaction: a. Slowly add the cold diazonium salt solution dropwise to the
prepared cyanation reagent. b. Vigorous nitrogen evolution will be observed. Control the rate
of addition to manage the effervescence. c. After the addition is complete, allow the reaction
to stir and warm to room temperature.

o Work-up and Purification: a. Acidify the reaction mixture with 1.5 N HCI solution to precipitate
the crude product. b. Extract the product into ethyl acetate (3 x 50 mL). c. Combine the
organic layers, wash with water and then with brine. d. Dry the organic layer over anhydrous
sodium sulfate and filter. e. Concentrate the filtrate under reduced pressure to obtain the
crude solid. f. Purify the crude product by column chromatography (silica gel, eluting with 1-
2% methanol in chloroform) to yield pure 2-chloro-5-cyanobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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